Cas no 2228416-66-6 (methyl 3-(6-chloropyridin-3-yl)-3-hydroxypropanoate)

• Product Name: methyl 3-(6-chloropyridin-3-yl)-3-hydroxypropanoate
• CAS No: 2228416-66-6
• MF: C₉H₁₀ClNO₃
• MW: 215.633601665497
• CID: 6363081
• PubChem ID: 165689531
• Update Time: 2025-05-21

methyl 3-(6-chloropyridin-3-yl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(6-chloropyridin-3-yl)-3-hydroxypropanoate
• 2228416-66-6
• EN300-2003485

• Inchi： 1S/C9H10ClNO3/c1-14-9(13)4-7(12)6-2-3-8(10)11-5-6/h2-3,5,7,12H,4H2,1H3
• InChI Key： PIBSZLKPHBBEOJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(CC(=O)OC)O

Computed Properties

• Exact Mass: 215.0349209g/mol
• Monoisotopic Mass: 215.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 59.4Ų

Additional information on methyl 3-(6-chloropyridin-3-yl)-3-hydroxypropanoate

Introduction to Methyl 3-(6-chloropyridin-3-yl)-3-hydroxypropanoate (CAS No. 2228416-66-6)

Methyl 3-(6-chloropyridin-3-yl)-3-hydroxypropanoate, identified by its CAS number 2228416-66-6, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of pyridine derivatives, which have been widely studied due to their diverse biological activities and potential applications in medicinal chemistry.

The molecular structure of methyl 3-(6-chloropyridin-3-yl)-3-hydroxypropanoate consists of a pyridine ring substituted with a chloro group at the 6-position and a hydroxypropanoate moiety at the 3-position. The presence of both hydroxyl and carboxylate functional groups makes this compound a versatile intermediate in organic synthesis, particularly in the development of novel therapeutic agents.

In recent years, there has been growing interest in the exploration of pyridine-based compounds for their potential applications in treating various diseases, including cancer, inflammation, and infectious disorders. The chloro-substituted pyridine ring enhances the lipophilicity and binding affinity of the molecule, making it an attractive scaffold for drug design. Additionally, the hydroxypropanoate group can participate in hydrogen bonding interactions, further improving the pharmacokinetic properties of the compound.

Several studies have highlighted the pharmacological significance of methyl 3-(6-chloropyridin-3-yl)-3-hydroxypropanoate. For instance, research has demonstrated its potential role as an inhibitor of specific enzymes involved in cancer cell proliferation. The compound has been shown to disrupt key signaling pathways that are crucial for tumor growth and survival. These findings have prompted further investigation into its mechanism of action and potential therapeutic applications.

Moreover, the structural features of methyl 3-(6-chloropyridin-3-yl)-3-hydroxypropanoate make it a valuable building block for the synthesis of more complex molecules. Medicinal chemists have utilized this compound to develop novel analogs with enhanced biological activity and improved pharmacological profiles. The ability to modify both the pyridine ring and the hydroxypropanoate moiety allows for fine-tuning of the compound's properties, making it a versatile tool in drug discovery.

Recent advancements in computational chemistry have also contributed to the understanding of methyl 3-(6-chloropyridin-3-yl)-3-hydroxypropanoate's interactions with biological targets. Molecular docking studies have revealed that this compound can bind effectively to various protein receptors, suggesting its potential as a lead compound for drug development. These computational approaches have accelerated the process of identifying promising candidates for further experimental validation.

The synthesis of methyl 3-(6-chloropyridin-3-yl)-3-hydroxypropanoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired pyridine derivative efficiently. These methods not only improve the efficiency of synthesis but also minimize unwanted byproducts, ensuring a more sustainable approach to drug development.

In conclusion, methyl 3-(6-chloropyridin-3-yl)-3-hydroxypropanoate (CAS No. 2228416-66-6) is a promising compound with significant potential in pharmaceutical research and drug discovery. Its unique structural features and biological activities make it an attractive candidate for further investigation. As research continues to uncover new therapeutic applications, this compound is likely to play a crucial role in the development of next-generation drugs.